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Compound of Interest

Compound Name: o-Isobutyltoluene

Cat. No.: B13823792

This guide provides a comprehensive overview of the boiling and melting points of o-
isobutyltoluene, intended for researchers, scientists, and drug development professionals.
The document details the physical constants and outlines the standardized experimental
protocols for their determination.

Physical Properties of o-lsobutyltoluene

O-Isobutyltoluene, also known as 1-isobutyl-2-methylbenzene, is an aromatic hydrocarbon. Its
physical properties are crucial for its handling, purification, and use in various chemical

syntheses.
Property Value
Boiling Point 196 °C
Melting Point -73°C

Experimental Protocols for Determination of
Physical Properties

The accurate determination of boiling and melting points is fundamental to characterizing a
chemical compound. The following are standard laboratory protocols for these measurements.

1. Determination of Melting Point
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The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For pure crystalline compounds, this transition occurs over a narrow temperature
range. The capillary method is a widely used technique for this determination.[1][2][3][4]

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital instrument)

Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.g., mineral oil)

Mortar and pestle
Procedure:

o Sample Preparation: The sample of o-isobutyltoluene must be in a solid state. This can be
achieved by cooling the substance below its melting point. The solid sample is then finely
powdered using a mortar and pestle.[2][5]

» Loading the Capillary Tube: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,
aiming for a sample height of 2-3 mm.[6]

e Apparatus Setup (Thiele Tube Method): The capillary tube is attached to a thermometer,
ensuring the sample is level with the thermometer bulb. This assembly is then inserted into a
Thiele tube containing a heating oil, such as mineral oil.[1][4]

e Heating: The side arm of the Thiele tube is gently heated. This design promotes convection
currents that ensure uniform heating of the oil bath.[1][4]

o Observation: The temperature is monitored closely. The melting point range is recorded from
the temperature at which the first drop of liquid appears to the temperature at which the
entire sample becomes a clear liquid. For accurate results, the heating rate should be slow,
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approximately 1-2 °C per minute, as the temperature approaches the expected melting point.

[4]16]

2. Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. Distillation and the Thiele tube method are common

techniques for its determination.[7][8][9][10]

Apparatus:

Distillation apparatus (distilling flask, condenser, receiving flask) or a Thiele tube setup
Small test tube and a sealed capillary tube (for Thiele tube method)

Thermometer

Heating mantle or Bunsen burner

Boiling chips

Procedure (Simple Distillation Method):

Apparatus Setup: A simple distillation apparatus is assembled. A small volume of o-
isobutyltoluene is placed in the distilling flask along with a few boiling chips to ensure
smooth boiling.[11]

Heating: The flask is heated gently. As the liquid boils, the vapor rises and surrounds the
thermometer bulb.

Temperature Reading: The temperature at which the vapor temperature stabilizes while the
liquid is distilling is recorded as the boiling point. It is crucial that the thermometer bulb is
positioned correctly, just below the side arm of the distilling flask, to get an accurate reading
of the vapor temperature.[11]

Pressure Correction: The atmospheric pressure should be recorded as the boiling point is
pressure-dependent.
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Procedure (Thiele Tube Method):

o Sample Preparation: A small amount of o-isobutyltoluene is placed in a small test tube. A
capillary tube, sealed at one end, is inverted and placed inside the test tube.[12][13]

o Apparatus Setup: The test tube is attached to a thermometer and placed in a Thiele tube
filled with a high-boiling point liquid.

e Heating: The Thiele tube is heated, and the temperature is observed.

o Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the
capillary tube. The heating is then stopped. The temperature at which the bubbling ceases
and the liquid begins to enter the capillary tube is recorded as the boiling point.[11]

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for determining the physical properties of
an organic compound like o-isobutyltoluene.
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Workflow for Physical Property Determination of an Organic Compound

Sample Preparation

Obtain Pure Sample

Solidify Sample (for MP)

Use Liquid Sample (for BP)

Grind to Fine Powder (for MP)

Boiling Point Determination

Load Capillary Tube Place Liquid in Test Tube with Inverted Capillary (Thiele Tube)

Melting Point Determination

Set up Melting Point Apparatus Set up Distillation or Thiele Tube Apparatus

Heat Sample Slowly Heat Liquid Sample
Record Melting Range Record Boiling Temperature

Data Analysis & Reporting

Record Data in Laboratory Notebook

Compare with Literature Values

Report Findings

Click to download full resolution via product page

Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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